Cas no 2713-73-7 (2-Ethoxy-5-(trifluoromethyl)aniline)

2-Ethoxy-5-(trifluoromethyl)aniline structure
2713-73-7 structure
Product Name:2-Ethoxy-5-(trifluoromethyl)aniline
CAS No:2713-73-7
MF:C9H10F3NO
MW:205.17701292038
MDL:MFCD01422864
CID:852265
PubChem ID:1249327
Update Time:2025-04-19

2-Ethoxy-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-5-(trifluoromethyl)aniline
    • Benzenamine, 2-ethoxy-5-(trifluoromethyl)-
    • 2-ethoxy-5-(trifluoromethyl)aniline(SALTDATA: FREE)
    • 2-ethoxy-5-(trifluoromethyl)phenylamine
    • 2-Ethoxy-5-trifluoromethylphenylamine
    • 3-Amino-4-aethoxy-benzotrifluorid
    • 3-amino-4-ethoxybenzotrifluoride
    • AC1LOWW5
    • ACMC-1CPTI
    • CTK4F9141
    • SBB018505
    • SureCN2241258
    • STK733942
    • LS-08736
    • EN300-54810
    • MFCD01422864
    • CS-0210284
    • ALBB-025942
    • NCGC00327587-01
    • Z57473047
    • SB78342
    • SCHEMBL2241258
    • SY180151
    • AE-641/00790018
    • 2713-73-7
    • 2-Ethoxy-5-(trifluoromethyl)benzenamine
    • [2-ethoxy-5-(trifluoromethyl)phenyl]amine
    • 2-Ethoxy-5-(trifluoromethyl)aniline, AldrichCPR
    • AKOS000102084
    • AB00368721-03
    • DTXSID40361364
    • MDL: MFCD01422864
    • Inchi: 1S/C9H10F3NO/c1-2-14-8-4-3-6(5-7(8)13)9(10,11)12/h3-5H,2,13H2,1H3
    • InChI Key: LIQQEMLFIDADRH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)OCC)(F)F

Computed Properties

  • Exact Mass: 205.0715
  • Monoisotopic Mass: 205.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

2-Ethoxy-5-(trifluoromethyl)aniline Pricemore >>

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abcr
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abcr
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